Cas no 6554-88-7 (Benzenesulfonamide, P-(2-fluoroacetyl)-)

Benzenesulfonamide, P-(2-fluoroacetyl)- structure
6554-88-7 structure
Product Name:Benzenesulfonamide, P-(2-fluoroacetyl)-
CAS No:6554-88-7
MF:C8H8FNO3S
MW:217.2174243927
CID:962072
Update Time:2023-08-02

Benzenesulfonamide, P-(2-fluoroacetyl)- Chemical and Physical Properties

Names and Identifiers

    • benzenesulfonamide, p-(2-fluoroacetyl)- (7ci,8ci)
    • 4-(2-fluoroacetyl)benzenesulfonamide
    • BENZENESULFONAMIDE, P-(2-FLUOROACETYL)-
    • 4-(Fluoroacetyl)benzenesulfonamide
    • 4-(Fluoroacetyl)benzene-1-sulfonamide
    • Benzenesulfonamide, P-(2-fluoroacetyl)-
    • Inchi: 1S/C8H8FNO3S/c9-5-8(11)6-1-3-7(4-2-6)14(10,12)13/h1-4H,5H2,(H2,10,12,13)
    • InChI Key: MWMQIOFILFIEQX-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C(CF)=O)=CC=1)(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 301
  • XLogP3: 0.6
  • Topological Polar Surface Area: 85.6
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